Cas no 902249-00-7 (2-methyl-5-nitro-N-(pyridin-2-yl)methylbenzene-1-sulfonamide)

• Product Name: 2-methyl-5-nitro-N-(pyridin-2-yl)methylbenzene-1-sulfonamide
• CAS No: 902249-00-7
• MF: C₁₃H₁₃N₃O₄S
• MW: 307.325021505356
• CID: 5424454
• Update Time: 2025-10-31

2-methyl-5-nitro-N-(pyridin-2-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-nitro-N-(pyridin-2-ylmethyl)benzenesulfonamide
• 2-methyl-5-nitro-N-(pyridin-2-yl)methylbenzene-1-sulfonamide

• Inchi： 1S/C13H13N3O4S/c1-10-5-6-12(16(17)18)8-13(10)21(19,20)15-9-11-4-2-3-7-14-11/h2-8,15H,9H2,1H3
• InChI Key： GWMCNHXJAGBLNK-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=NC=CC=C2)(=O)=O)=CC([N+]([O-])=O)=CC=C1C

Additional information on 2-methyl-5-nitro-N-(pyridin-2-yl)methylbenzene-1-sulfonamide

Comprehensive Overview of 2-methyl-5-nitro-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS No. 902249-00-7)

2-methyl-5-nitro-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS No. 902249-00-7) is a specialized sulfonamide derivative with a unique molecular structure combining a pyridine ring and a nitro-substituted benzene moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural features, including the methyl group at the 2-position and the nitro group at the 5-position, contribute to its distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and material science.

Recent studies highlight the growing interest in sulfonamide-based compounds like 2-methyl-5-nitro-N-(pyridin-2-yl)methylbenzene-1-sulfonamide for their versatile applications. Researchers are particularly focused on its role in modulating enzyme inhibition and receptor binding, which aligns with current trends in targeted therapy development. The compound's CAS No. 902249-00-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis.

From a synthetic perspective, 2-methyl-5-nitro-N-(pyridin-2-yl)methylbenzene-1-sulfonamide is synthesized through a multi-step process involving sulfonylation and nitration reactions. The presence of the pyridinylmethyl group enhances its solubility in polar solvents, a critical factor for formulation development. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity, ensuring compliance with industry standards.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS No. 902249-00-7 to reduce waste and improve yield. This aligns with the broader scientific community's push toward sustainable chemical processes. Additionally, the compound's potential as a building block for heterocyclic compounds has sparked interest in its use for developing new materials with applications in electronics and coatings.

As the demand for high-value intermediates grows, 2-methyl-5-nitro-N-(pyridin-2-yl)methylbenzene-1-sulfonamide continues to be a focal point in research publications and patent filings. Its compatibility with cross-coupling reactions further expands its utility in creating complex molecular architectures. For researchers and industry professionals, understanding the structure-activity relationship of this compound is key to unlocking its full potential.

In summary, 2-methyl-5-nitro-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS No. 902249-00-7) represents a promising chemical entity with broad applicability. Its integration into drug discovery pipelines and material science innovations underscores its importance in modern scientific endeavors. Future studies will likely explore its mechanistic pathways and derivative synthesis, solidifying its position as a cornerstone in advanced chemical research.